

17-DMAG: A Technical Guide to a Potent HSP90 Inhibitor

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: 17-Dmag

Cat. No.: B8063562

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Abstract

17-Dimethylaminoethylamino-17-demethoxygeldanamycin (**17-DMAG**), also known as Alvospimycin, is a potent, water-soluble, semi-synthetic derivative of the benzoquinone ansamycin antibiotic geldanamycin.[1][2] As a second-generation inhibitor of Heat Shock Protein 90 (HSP90), **17-DMAG** has demonstrated significant anti-tumor activity in a range of preclinical and clinical settings.[2] By binding to the N-terminal ATP-binding pocket of HSP90, it competitively inhibits the chaperone's intrinsic ATPase activity, leading to the misfolding, ubiquitination, and subsequent proteasomal degradation of a wide array of oncogenic client proteins.[3] This disruption of multiple critical signaling pathways simultaneously makes HSP90 an attractive target for cancer therapy, and **17-DMAG** a compound of continued interest. This guide provides a comprehensive overview of the chemical structure, physicochemical properties, mechanism of action, and key experimental data related to **17-DMAG**.

Chemical Structure and Physicochemical Properties

17-DMAG was developed to improve upon the poor water solubility and metabolic instability of its predecessor, 17-AAG.[4] Its enhanced pharmaceutical properties, including greater water


solubility and bioavailability, have made it a more viable candidate for clinical investigation.[2]

Property	Value	Reference
IUPAC Name	[(4E,6Z,8S,9S,10E,12S,13R,14S,16R)-19-[2-(dimethylamino)ethylamino]-13-hydroxy-8,14-dimethoxy-4,10,12,16-tetramethyl-3,20,22-trioxo-2-azabicyclo[16.3.1]docosa-1(21),4,6,10,18-pentaen-9-yl] carbamate	[4]
Synonyms	Alvespimycin, KOS-1022, NSC 707545	[5]
CAS Number	467214-20-6	[5]
Molecular Formula	C ₃₂ H ₄₈ N ₄ O ₈	[5]
Molecular Weight	616.8 g/mol	[5]
SMILES	<chem>C[C@H]1C--INVALID-LINK--NC2=CC(=O)C(=C(C1)C2=O)NCCN(C)C/C)OC)OC(=O)N\C)C)O">C@@HOC</chem>	[1]
InChI Key	KUFRQPKVAWMTJO-LMZWQJSESA-N	[5]
Solubility	Water-soluble. Soluble in DMF (20 mg/ml), DMSO (13 mg/ml), and Ethanol (2 mg/ml).	[5]
Purity	≥98%	[5]
Formulation	Crystalline solid	[5]

Mechanism of Action: HSP90 Inhibition

HSP90 is a molecular chaperone that plays a critical role in the conformational maturation, stability, and function of numerous "client" proteins. Many of these client proteins are key components of signal transduction pathways that are often dysregulated in cancer, promoting cell proliferation, survival, and metastasis.[6]

17-DMAG exerts its biological effects by binding to the ATP-binding site in the N-terminal domain of HSP90. This action inhibits the protein's essential ATPase activity, which is required for the proper functioning of the chaperone cycle.[7] The inhibition of HSP90 leads to the destabilization of its client proteins, which are then targeted for degradation by the ubiquitin-proteasome pathway.[8] A compensatory up-regulation of other heat shock proteins, notably HSP70, is a well-established pharmacodynamic marker of HSP90 inhibition.[3]



[Click to download full resolution via product page](#)

Caption: Mechanism of **17-DMAG** action on the HSP90 signaling pathway.

Key HSP90 Client Proteins Affected by 17-DMAG

The inhibition of HSP90 by **17-DMAG** leads to the degradation of a broad spectrum of client proteins. This pleiotropic effect is central to its anti-cancer activity.

Client Protein	Signaling Pathway	Role in Cancer	Reference
Akt	PI3K/Akt/mTOR	Survival, Proliferation, Metabolism	[3] [9]
Raf-1	MAPK/ERK	Proliferation, Differentiation	[8] [9]
HER2 (ERBB2)	Receptor Tyrosine Kinase	Proliferation, Metastasis	[8]
CDK4	Cell Cycle	G1/S Phase Transition	[8]
Survivin	Apoptosis	Inhibition of Apoptosis	[3]
MMP2	Extracellular Matrix	Invasion, Metastasis	[3]
IKK	NF-κB	Inflammation, Survival	[10]

Quantitative Data

In Vitro Potency

The potency of **17-DMAG** has been evaluated in various assays and cell lines.

Parameter	Value	Assay/Cell Line	Reference
IC ₅₀	24 nM	Hsp90 Inhibition (cell-free)	
IC ₅₀	62 nM	Hsp90 Inhibition (cell-free)	
GI ₅₀ (mean)	53 nM	NCI 60-cell line panel	
IC ₅₀	20 nM	HUVEC proliferation (FGF-2 induced)	[2]
IC ₅₀	22 nM	HUVEC proliferation (VEGF induced)	[2]

Pharmacokinetic Parameters

The pharmacokinetic profile of **17-DMAG** has been characterized in both preclinical and clinical studies.

Species/Study	Dose & Route	C _{max}	AUC	t _{1/2}	Reference
Mice (CD2F1)	75 mg/kg i.v.	18 - 24.2 µg/mL	19.2 µg/mL·h	-	[5]
Human (Phase I)	80 mg/m ² i.v. (weekly)	2680 nmol/L	-	24.6 ± 8.6 h	[4][11]
Human (Phase I)	1.5 to 46 mg/m ² i.v. (daily x 5)	0.071 to 1.7 µg/mL	0.7 to 14.7 µg/mL·h	24 ± 15 h	[4]

Experimental Protocols

HSP90 ATPase Activity Assay

This assay measures the ability of **17-DMAG** to inhibit the ATP hydrolysis activity of HSP90. A common method is a colorimetric assay that detects the amount of inorganic phosphate (Pi)

released.^[7]

Principle: The assay is based on the formation of a phosphomolybdate complex, which is then reduced to form a colored product (e.g., with malachite green) that can be quantified spectrophotometrically.^[7]

Methodology:


- **Reagent Preparation:** Prepare a reaction buffer (e.g., 100 mM Tris-HCl, pH 7.4, 20 mM KCl, 6 mM MgCl₂), a solution of purified HSP90 protein, an ATP solution, and the test compound (**17-DMAG**) at various concentrations. Prepare the malachite green colorimetric detection reagent.
- **Reaction Setup:** In a 96-well or 384-well plate, add the reaction buffer, HSP90 protein, and the test compound or vehicle control.
- **Initiation:** Start the reaction by adding ATP to each well.
- **Incubation:** Incubate the plate at 37°C for a defined period (e.g., 90 minutes) to allow for ATP hydrolysis.
- **Termination and Detection:** Stop the reaction and measure the generated inorganic phosphate by adding the malachite green reagent.
- **Measurement:** Read the absorbance at the appropriate wavelength (e.g., 620-650 nm) using a microplate reader.
- **Analysis:** Calculate the percentage of inhibition for each concentration of **17-DMAG** relative to the vehicle control and determine the IC₅₀ value.

Western Blot Analysis of HSP70 and Client Proteins

This technique is used to assess the pharmacodynamic effects of **17-DMAG** in cells by measuring the levels of HSP90 client proteins and the induction of HSP70.^[12]

Methodology:

- Cell Culture and Treatment: Plate cells (e.g., MDA-MB-468 breast cancer cells) and allow them to adhere. Treat the cells with various concentrations of **17-DMAG** or vehicle control for a specified time (e.g., 24 hours).[\[9\]](#)
- Cell Lysis: Harvest the cells and lyse them in a suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors to extract total protein.
- Protein Quantification: Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA assay).
- SDS-PAGE: Separate equal amounts of protein from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).
- Protein Transfer: Transfer the separated proteins from the gel to a membrane (e.g., PVDF or nitrocellulose).
- Blocking: Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.
- Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the target proteins (e.g., anti-Akt, anti-Raf-1, anti-HSP70) and a loading control (e.g., anti- β -actin) overnight at 4°C.[\[12\]](#)
- Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.[\[12\]](#)
- Detection: Add an enhanced chemiluminescence (ECL) substrate and detect the signal using a chemiluminescence imaging system or X-ray film.[\[12\]](#)
- Analysis: Quantify the band intensities using densitometry software. Normalize the target protein band intensity to the loading control to compare protein levels between treatments.[\[12\]](#)



[Click to download full resolution via product page](#)

Caption: A generalized workflow for Western Blot analysis.

Cytotoxicity/Cell Viability (MTT) Assay

The MTT assay is a colorimetric method used to assess the cytotoxic effects of **17-DMAG** by measuring the metabolic activity of cells.[\[13\]](#)

Principle: Metabolically active cells contain mitochondrial dehydrogenases that reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.[\[13\]](#)[\[14\]](#)

Methodology:

- Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density and allow them to attach overnight.
- Compound Treatment: Treat the cells with a serial dilution of **17-DMAG** and a vehicle control.
- Incubation: Incubate the plate for a desired period (e.g., 72 hours) at 37°C in a 5% CO₂ incubator.
- MTT Addition: Add MTT solution (final concentration of 0.5 mg/mL) to each well and incubate for an additional 2-4 hours.[\[13\]](#)
- Formazan Solubilization: Carefully remove the medium and add a solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to dissolve the formazan crystals.[\[15\]](#)
- Absorbance Measurement: Measure the absorbance of the solution at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background.
- Data Analysis: Calculate the percentage of cell viability for each concentration compared to the vehicle-treated control cells and determine the GI₅₀/IC₅₀ value.

Quantification of 17-DMAG in Plasma by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a highly sensitive and specific method for quantifying **17-DMAG** in biological matrices like plasma.[\[16\]](#)[\[17\]](#)

Methodology:

- Sample Preparation:
 - To a 200 μ L plasma sample, add an internal standard (IS), such as beclomethasone or 17-AAG, to correct for extraction variability.[\[16\]](#)[\[17\]](#)
 - Perform a liquid-liquid extraction with a solvent like ethyl acetate or a protein precipitation with ice-cold acetonitrile.[\[16\]](#)[\[17\]](#)
 - Vortex and centrifuge the samples.
 - Evaporate the supernatant to dryness and reconstitute the residue in the mobile phase.
- Chromatographic Separation:
 - Inject the prepared sample into an HPLC system.
 - Separate **17-DMAG** and the IS on a C18 or phenyl reverse-phase column (e.g., Agilent Zorbax SB-C18).[\[16\]](#)[\[17\]](#)
 - Use an isocratic or gradient mobile phase, typically consisting of an organic solvent (e.g., methanol or acetonitrile) and an aqueous solution with a modifier (e.g., 0.1-0.2% formic acid).[\[16\]](#)[\[17\]](#)
- Mass Spectrometric Detection:
 - The column effluent is introduced into a mass spectrometer, typically using an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.[\[16\]](#)[\[17\]](#)
 - Operate the mass spectrometer in Selected Reaction Monitoring (SRM) mode to monitor specific precursor-to-product ion transitions for **17-DMAG** (e.g., m/z 617.3) and the IS.[\[16\]](#)[\[17\]](#)
- Quantification:
 - Construct a calibration curve by analyzing standards of known **17-DMAG** concentrations in the same biological matrix.

- Calculate the concentration of **17-DMAG** in the unknown samples by comparing the peak area ratio of the analyte to the IS against the calibration curve.

Conclusion

17-DMAG is a potent and pharmacologically optimized HSP90 inhibitor that has provided a valuable tool for investigating the therapeutic potential of targeting this critical molecular chaperone. Its ability to induce the degradation of a wide array of oncoproteins underscores its broad anti-cancer potential. The data and protocols summarized in this guide offer a foundational resource for researchers and drug development professionals working to advance HSP90-targeted therapies. The continued study of compounds like **17-DMAG** is crucial for understanding the complex biology of HSP90 and for the development of novel and effective cancer treatments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- [1. 17-Dimethylaminoethylamino-17-demethoxygeldanamycin - Wikipedia \[en.wikipedia.org\]](#)
- [2. aacrjournals.org \[aacrjournals.org\]](#)
- [3. HSP90 inhibitor 17-DMAG exerts anticancer effects against gastric cancer cells principally by altering oxidant-antioxidant balance - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [4. Alvespimycin | C32H48N4O8 | CID 5288674 - PubChem \[pubchem.ncbi.nlm.nih.gov\]](#)
- [5. caymanchem.com \[caymanchem.com\]](#)
- [6. atlasgeneticsoncology.org \[atlasgeneticsoncology.org\]](#)
- [7. High-throughput screening assay for inhibitors of heat-shock protein 90 ATPase activity - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [8. aacrjournals.org \[aacrjournals.org\]](#)
- [9. researchgate.net \[researchgate.net\]](#)

- 10. 17-DMAG targets the nuclear factor- κ B family of proteins to induce apoptosis in chronic lymphocytic leukemia: clinical implications of HSP90 inhibition - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 11. ascopubs.org [ascopubs.org]
- 12. benchchem.com [benchchem.com]
- 13. MTT Assay Protocol for Cell Viability and Proliferation [[merckmillipore.com](https://www.merckmillipore.com)]
- 14. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
- 15. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [[ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 16. Determination of 17-dimethylaminoethylamino-17-demethoxygeldanamycin in human plasma by liquid chromatography with mass-spectrometric detection - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 17. Development and validation of a rapid and sensitive high-performance liquid chromatography-mass spectroscopy assay for determination of 17-(allylamino)-17-demethoxygeldanamycin and 17-(amino)-17-demethoxygeldanamycin in human plasma - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- To cite this document: BenchChem. [17-DMAG: A Technical Guide to a Potent HSP90 Inhibitor]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b8063562/docs#17-dmag-a-technical-guide-to-a-potent-hsp90-inhibitor>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)